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Compound of Interest

Compound Name: Ethanesulfonic acid

Cat. No.: B146906

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
liquid ethanesulfonic acid. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for modeling, formulation, and
synthesis applications. This document summarizes key quantitative data in accessible tables,
details common experimental methodologies for property determination, and includes a
workflow diagram for laboratory-based physical property characterization.

Core Physical and Chemical Properties

Ethanesulfonic acid (CAS No: 594-45-6), with the chemical formula CH3zCH2SOsH, is a strong
organic acid.[1][2][3] It presents as a colorless to yellow or brown liquid and is known for its
high solubility in water.[4][5][6][7]

Summary of Quantitative Data

The following tables summarize the key physical properties of ethanesulfonic acid, compiled
from various literature sources.
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Property Value Notes
Molecular Formula C2H603S [1114]
Molar Mass 110.13 g/mol [1]
Colorless to yellow or brown
Appearance o [41051[7]
liquid
Melting Point -17 °C (256 K; 1 °F) [11[4115]
122-123 °C at 0.01 mmHg - o
- ) Boiling point is pressure-
Boiling Point 136-140 °C at 3 hPa 140 °C at
dependent.[1][8][9]
2 mmHg
Density 1.34 - 1.35 g/mL at 20-25 °C [11[4115119]

Refractive Index

n20/D 1.4325 - 1.4355

Measured at 20°C using the
sodium D-line.[4][5][10]

Flash Point >110 °C (>230 °F) [5][11]
Acidity (pKa) -1.68 [1]
Solubility Profile
Solvent Solubility Notes
Highly soluble due to the polar
sulfonic acid group forming
Water Soluble hydrogen bonds with water.[6]

The solubility increases with

temperature.[6]

Organic Solvents

Soluble in some polar organic
solvents. Less soluble in non-

polar organic solvents.

Specific solubility data in
various organic solvents is less

commonly reported.

Experimental Protocols for Property Determination

The following sections outline the general experimental methodologies used to determine the

key physical properties of liquid samples like ethanesulfonic acid.
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Melting Point Determination

The melting point of a substance that is liquid at room temperature is more accurately
described as its freezing point. The determination of this property for ethanesulfonic acid,
which melts at -17°C, requires a controlled cooling apparatus.

Methodology: Capillary Method with Cooling

o Sample Preparation: A small, dry sample of ethanesulfonic acid is introduced into a
capillary tube.

o Apparatus Setup: The capillary tube is attached to a thermometer or a digital temperature
probe. This assembly is then placed in a cooling bath (e.g., a mixture of dry ice and acetone
or a cryostat).

e Cooling and Observation: The bath is cooled slowly and stirred continuously to ensure
uniform temperature distribution. The temperature at which the first crystals appear and the
temperature at which the entire sample solidifies are recorded. This range represents the
freezing/melting point.

» Heating for Melting Point: To confirm, the solidified sample is then slowly warmed, and the
temperature range over which it melts is observed. For a pure substance, the melting and
freezing points should be very close.

Boiling Point Determination

Due to its high boiling point at atmospheric pressure, the boiling point of ethanesulfonic acid
is typically determined under reduced pressure to prevent decomposition.

Methodology: Micro-Boiling Point in a Thiele Tube under Vacuum

o Sample Preparation: A small amount of ethanesulfonic acid (a few microliters) is placed in
a small test tube or a fusion tube. A capillary tube, sealed at one end, is inverted and placed
inside the sample tube.

o Apparatus Setup: The sample tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil). The Thiele
tube is connected to a vacuum source.
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e Heating and Observation: The Thiele tube is gently heated. As the temperature rises and the
pressure is reduced, a stream of bubbles will emerge from the inverted capillary tube.

o Temperature Recording: The heat source is removed, and the apparatus is allowed to cool
slowly. The boiling point is the temperature at which the bubbling stops, and the liquid is
drawn back into the capillary tube. The pressure at which this occurs is also recorded.

Density Determination

The density of liquid ethanesulfonic acid can be accurately measured using a pycnometer or
a digital density meter.

Methodology: Pycnometer Method
o Calibration: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Measurement: The pycnometer is filled with ethanesulfonic acid, ensuring no air
bubbles are trapped. The filled pycnometer is then brought to a constant temperature (e.qg.,
25°C) in a water bath.

o Weighing: The pycnometer filled with the acid is weighed again.

» Calculation: The mass of the ethanesulfonic acid is determined by subtracting the mass of
the empty pycnometer. The density is then calculated by dividing the mass of the acid by the
known volume of the pycnometer.

Refractive Index Determination

The refractive index is a measure of how light propagates through a substance and is a
characteristic property.

Methodology: Abbe Refractometer

» Calibration: The Abbe refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water).

o Sample Application: A few drops of ethanesulfonic acid are placed on the prism of the
refractometer.
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e Measurement: The prism is closed, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

e Reading: The refractive index is read directly from the instrument's scale. The temperature is
also recorded as the refractive index is temperature-dependent.

Solubility Determination

The solubility of ethanesulfonic acid in various solvents can be determined by the saturation
method.

Methodology: Saturation Shake-Flask Method

o Sample Preparation: An excess amount of ethanesulfonic acid is added to a known volume
of the solvent in a sealed flask.

» Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for
a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution
is saturated.

o Phase Separation: The undissolved acid is allowed to settle, or the solution is filtered or
centrifuged to separate the saturated solution from the excess solid.

e Analysis: The concentration of ethanesulfonic acid in the saturated solution is determined
using a suitable analytical technique, such as titration with a standard base or high-
performance liquid chromatography (HPLC). The solubility is then expressed as mass of
solute per volume or mass of solvent.

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid chemical like ethanesulfonic acid.
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General Workflow for Physical Property Determination of a Liquid

Obtain High-Purity
Ethanesulfonic Acid

Review Safety Data Sheet (SDS)
and Prepare PPE

Boiling Point Melting/Freezing Point Density Refractive Index Solubility
(Micro-method/Vacuum) (Capillary/Cooling) (Pycnometer/Digital Meter) (Abbe Refractometer) (Shake-Flask Method)

Record Raw Data
(Temperature, Mass, Volume, etc.)

Calculate Properties
(e.g., Density = m/V)

Compare with Literature Values
Generate Technical Report
with Tables and Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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